Cas no 869901-17-7 (methyl({4-(thiophen-3-yl)phenylmethyl})amine)

• Product Name: methyl({4-(thiophen-3-yl)phenylmethyl})amine
• CAS No: 869901-17-7
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 719648
• PubChem ID: 18525831
• Update Time: 2025-05-20

methyl({4-(thiophen-3-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-4-(3-thienyl)-
• N-methyl-1-(4-thiophen-3-ylphenyl)methanamine
• N-Methyl-N-(4-thien-3-ylbenzyl)amine
• Benzenemethanamine,N-methyl-4-(3-thienyl)
• methyl({[4-(thiophen-3-yl)phenyl]methyl})amine
• N-METHYL-N-(4-THIOPHEN-3-YLBENZYL)AMINE
• methyl({4-(thiophen-3-yl)phenylmethyl})amine
• N-Methyl-1-[4-(thiophen-3-yl)phenyl]methanamine
• CS-0301527
• EN300-1704116
• N-Methyl-1-(4-(thiophen-3-yl)phenyl)methanamine
• FT-0705251
• AKOS013153984
• 869901-17-7
• DTXSID90594584
• MFCD08435896

• Inchi： 1S/C12H13NS/c1-13-8-10-2-4-11(5-3-10)12-6-7-14-9-12/h2-7,9,13H,8H2,1H3
• InChI Key： VBNZKCIOXSBOJS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 203.07700
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.094
• Melting Point: 68 °C
• Boiling Point: 288.6°C at 760 mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.586
• PSA: 40.27000
• LogP: 3.52540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on methyl({4-(thiophen-3-yl)phenylmethyl})amine

Comprehensive Overview of Methyl({4-(thiophen-3-yl)phenylmethyl})amine (CAS No. 869901-17-7)

Methyl({4-(thiophen-3-yl)phenylmethyl})amine (CAS No. 869901-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene-phenylmethyl structure, is widely studied for its potential applications in drug development and advanced material synthesis. The presence of both thiophene and phenylmethyl moieties contributes to its versatile reactivity, making it a valuable intermediate in organic chemistry.

In recent years, the demand for heterocyclic compounds like Methyl({4-(thiophen-3-yl)phenylmethyl})amine has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to known pharmacophores. The compound's CAS No. 869901-17-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, Methyl({4-(thiophen-3-yl)phenylmethyl})amine is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination techniques. Its thiophene ring enhances electron delocalization, which is critical for applications in organic electronics and conductive polymers. This aligns with the growing interest in sustainable materials and green chemistry, as industries seek alternatives to traditional petrochemical-derived compounds.

The compound's physicochemical properties, such as solubility and stability, have been extensively documented. Its logP value suggests moderate lipophilicity, which is advantageous for drug delivery systems. Additionally, its molecular weight and hydrogen bonding capacity make it a candidate for small-molecule drug discovery, a hot topic in precision medicine and personalized therapeutics.

In the context of AI-driven drug discovery, Methyl({4-(thiophen-3-yl)phenylmethyl})amine is often analyzed using computational chemistry tools to predict its binding affinity and ADMET profiles. This resonates with the increasing use of machine learning in cheminformatics, a trend dominating scientific literature. Its CAS No. 869901-17-7 is also indexed in major chemical databases, facilitating virtual screening workflows.

Beyond pharmaceuticals, this compound's aromatic-thiophene hybrid structure has implications for optoelectronic materials, such as OLEDs and solar cells. With the global push toward renewable energy, researchers are exploring its charge transport properties to develop next-generation energy-efficient devices. This dual applicability in life sciences and material engineering underscores its interdisciplinary significance.

Quality control of Methyl({4-(thiophen-3-yl)phenylmethyl})amine involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, which are critical for GMP-compliant production. The compound's spectral data is often shared in open-access repositories, supporting reproducible research—a key focus in modern science.

In summary, Methyl({4-(thiophen-3-yl)phenylmethyl})amine (CAS No. 869901-17-7) exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications, from drug design to sustainable technologies, position it as a compound of enduring scientific and industrial interest. As research continues to uncover its potential, this molecule will likely remain a staple in high-impact innovation.